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Abstract
Sodium hexanitrocobaltate(III), with the chemical formula Na₃[Co(NO₂)₆], is an inorganic

coordination compound of significant interest in analytical chemistry. This technical guide

provides a comprehensive overview of its chemical and physical properties, detailed protocols

for its synthesis, and its primary application in the qualitative and quantitative determination of

potassium ions. The information is presented to be a valuable resource for researchers and

professionals in various scientific fields.

Properties of Sodium Hexanitrocobaltate(III)
Sodium hexanitrocobaltate(III) is a yellow, crystalline solid.[1] It is composed of a central

cobalt(III) ion octahedrally coordinated to six nitrite ligands, and three sodium ions as

counterions.

Physical and Chemical Properties
A summary of the key quantitative properties of Sodium hexanitrocobaltate(III) is presented

in Table 1.
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Property Value Reference(s)

Chemical Formula Na₃[Co(NO₂)₆] [1]

Molar Mass 403.933 g/mol [1]

Appearance
Yellow to brownish-yellow

crystalline powder
[2]

Density 2.565 g/cm³ [1]

Melting Point Decomposes at 220 °C [3]

Solubility in Water Soluble [1]

UV-Vis Absorption Maximum 228 nm [4]

Table 1: Quantitative Properties of Sodium hexanitrocobaltate(III)

Structural Information
The anion, [Co(NO₂)₆]³⁻, possesses an octahedral geometry with the six nitrite ligands bound

to the central cobalt atom.

Reactivity and Stability
Sodium hexanitrocobaltate(III) is stable under normal laboratory conditions.[3] It is a strong

oxidizing agent and can react violently with reducing agents and combustible materials.[3] The

compound is known to decompose upon heating.[3]

Experimental Protocols
Synthesis of Sodium Hexanitrocobaltate(III)
This protocol outlines the laboratory synthesis of Sodium hexanitrocobaltate(III) from

cobalt(II) nitrate and sodium nitrite.

Materials:

Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)
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Sodium nitrite (NaNO₂) (potassium-free)

50% Acetic acid (CH₃COOH)

95% Ethanol (C₂H₅OH)

Distilled water

Beakers

Hotplate

Stirring rod

Filter flask and paper

Ice bath

Procedure:

Dissolve 12.01 grams of pure, potassium-free sodium nitrite in 12 ml of cold water in a 100

ml beaker. Heat the mixture gently on a hotplate until all the solid has dissolved.[5]

Cool the resulting solution to 50 °C.[5]

In a separate container, dissolve 4.07 grams of cobalt(II) nitrate hexahydrate in the cooled

sodium nitrite solution.[5]

While continuously stirring, add 4 ml of 50% acetic acid dropwise to the solution. A color

change to yellow and a thicker consistency should be observed.[5]

Transfer the solution to a filter flask and draw a steady stream of air through the solution for

approximately 20 minutes to remove dissolved nitrogen oxides.[5]

Place the solution in an ice bath and slowly add 20 ml of 95% ethanol while stirring to induce

crystallization.[5]

Allow the mixture to stand in the ice bath for 20 minutes to ensure complete crystallization.[5]
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Filter the resulting yellow precipitate using a Büchner funnel and wash the crystals three

times with 10 ml portions of 95% ethanol.[5]

Dry the collected crystals to obtain the final product.

Preparation of Reactant Solutions

Reaction and Oxidation Crystallization and IsolationDissolve NaNO₂ in H₂O and heat Cool NaNO₂ solution to 50°C

Dissolve Co(NO₃)₂·6H₂O

Mix Co(NO₃)₂ solution with NaNO₂ solution Add 50% Acetic Acid dropwise Aerate solution for 20 min Cool in ice bath Add 95% Ethanol Crystallize for 20 min Filter and wash with Ethanol Dry the product Sodium hexanitrocobaltate(III) Crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of Sodium hexanitrocobaltate(III).

Qualitative and Quantitative Determination of Potassium
Ions
This protocol describes the use of Sodium hexanitrocobaltate(III) for the detection and

estimation of potassium ions in a sample. The reaction forms an insoluble yellow precipitate of

potassium sodium hexanitrocobaltate(III) (K₂Na[Co(NO₂)₆]).[1]

Materials:

Sodium hexanitrocobaltate(III) reagent solution

Sample solution containing potassium ions

Test tubes

Centrifuge (for quantitative analysis)

Drying oven (for quantitative analysis)
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Analytical balance (for quantitative analysis)

Procedure for Qualitative Analysis:

To a small volume of the sample solution in a test tube, add a few drops of the Sodium
hexanitrocobaltate(III) reagent solution.

The formation of a yellow precipitate indicates the presence of potassium ions.

Procedure for Quantitative Analysis (Gravimetric Method):

To a known volume of the sample solution, add an excess of the Sodium
hexanitrocobaltate(III) reagent solution to ensure complete precipitation of potassium.

Allow the mixture to stand for a sufficient time to ensure complete precipitation.

Separate the precipitate by filtration or centrifugation.

Wash the precipitate with a suitable solvent (e.g., dilute acetic acid, followed by ethanol) to

remove any soluble impurities.

Dry the precipitate to a constant weight in a drying oven at an appropriate temperature.

Weigh the dried precipitate (K₂Na[Co(NO₂)₆]) and calculate the amount of potassium in the

original sample based on the stoichiometry of the precipitate.

Qualitative Analysis

Quantitative Analysis (Gravimetric)

Mix sample with reagent Observe for yellow precipitate Presence of K⁺ confirmed

Add excess reagent to known sample volume Allow complete precipitation Separate precipitate (filter/centrifuge) Wash precipitate Dry precipitate to constant weight Weigh dried precipitate Calculate potassium concentration Concentration of K⁺ determined

Sample Solution (containing K⁺)

Sodium hexanitrocobaltate(III) Reagent

Click to download full resolution via product page
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Caption: Workflow for the determination of potassium ions.

Applications
The primary application of Sodium hexanitrocobaltate(III) is as a selective precipitating agent

for potassium and ammonium ions.[1] This property is utilized in:

Qualitative Inorganic Analysis: For the rapid identification of potassium in unknown samples.

[5]

Quantitative Chemical Analysis: For the gravimetric or colorimetric determination of

potassium concentrations in various samples.

Geochemical Analysis: To distinguish between alkali feldspars and plagioclase feldspars in

thin sections.[1]

Organic Synthesis: It can also be used as a nitrosating agent in certain organic reactions.

Safety and Handling
Sodium hexanitrocobaltate(III) is a strong oxidizer and should be handled with care.[3] It may

cause fire in contact with combustible materials.[3] It is also suspected of causing cancer and

may cause allergic skin or respiratory reactions.[3] Appropriate personal protective equipment,

including gloves, safety goggles, and a lab coat, should be worn when handling this compound.

All work should be conducted in a well-ventilated fume hood.

Conclusion
Sodium hexanitrocobaltate(III) remains a valuable reagent in analytical chemistry due to its

specific reactivity with potassium ions. This guide has provided a detailed overview of its

properties, synthesis, and analytical applications. The provided protocols and data are intended

to assist researchers and scientists in their laboratory work involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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